Cas no 2172204-96-3 (4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentaneamidocyclohexane-1-carboxylic acid)

• Product Name: 4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentaneamidocyclohexane-1-carboxylic acid
• CAS No: 2172204-96-3
• MF: C₂₈H₃₂N₂O₅
• MW: 476.564087867737
• CID: 5853987
• PubChem ID: 165449131
• Update Time: 2025-10-29

4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentaneamidocyclohexane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentaneamidocyclohexane-1-carboxylic acid
• 4-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclopentaneamido]cyclohexane-1-carboxylic acid
• EN300-1544072
• 2172204-96-3
• EN300-1570924
• (1r,4r)-4-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclopentaneamido]cyclohexane-1-carboxylic acid
• 2171439-63-5
• (1s,4s)-4-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclopentaneamido]cyclohexane-1-carboxylic acid
• 2171445-82-0
• EN300-1518072

• Inchi： 1S/C28H32N2O5/c31-26(29-19-12-9-17(10-13-19)27(32)33)18-11-14-20(15-18)30-28(34)35-16-25-23-7-3-1-5-21(23)22-6-2-4-8-24(22)25/h1-8,17-20,25H,9-16H2,(H,29,31)(H,30,34)(H,32,33)
• InChI Key： HPMWOUNTCGYQEU-UHFFFAOYSA-N
• SMILES： O=C(C1CCC(C1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)NC1CCC(C(=O)O)CC1

Computed Properties

• Exact Mass: 476.23112213g/mol
• Monoisotopic Mass: 476.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 7
• Complexity: 757
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 105Ų

Additional information on 4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentaneamidocyclohexane-1-carboxylic acid

4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentaneamidocyclohexane-1-carboxylic Acid: A Comprehensive Overview

4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentaneamidocyclohexane-1-carboxylic acid

is a complex organic compound with the CAS number 2172204-96-3. This compound is notable for its intricate structure, which combines a fluorenylmethoxycarbonyl (Fmoc) group, a cyclopentane ring, and a cyclohexane carboxylic acid moiety. The Fmoc group, a well-known protecting group in peptide synthesis, adds significant functionality to the molecule, making it a valuable compound in various chemical and biochemical applications.

The synthesis of this compound involves multi-step reactions, including the coupling of the Fmoc group to an amino derivative of cyclopentane and subsequent functionalization to introduce the cyclohexane carboxylic acid moiety. Recent advancements in catalytic asymmetric synthesis have enabled the construction of such complex molecules with high enantiomeric excess, which is critical for applications in drug discovery and development.

One of the most promising applications of this compound lies in its potential as a building block for peptide-based drugs. The Fmoc group serves as a versatile protecting group, allowing for precise control over peptide assembly during solid-phase synthesis. Moreover, the cyclopentane and cyclohexane rings contribute to the molecule's stability and bioavailability, making it an attractive candidate for drug delivery systems.

Recent studies have also explored the use of this compound in materials science. Its unique structure enables it to act as a linker in supramolecular assemblies, facilitating the construction of advanced materials with tailored properties. For instance, researchers have demonstrated its ability to form self-assembled monolayers on various substrates, which could find applications in sensors and nanotechnology.

In terms of biological activity, preliminary assays have shown that this compound exhibits moderate inhibitory effects on certain enzymes involved in metabolic pathways. While further research is needed to fully understand its pharmacokinetics and toxicity profile, these findings suggest potential therapeutic applications in areas such as diabetes and neurodegenerative diseases.

The development of efficient analytical methods for characterizing this compound has also been a focus of recent research. Techniques such as high-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy have been employed to confirm its structure and purity. These advancements are crucial for ensuring the reliability of experimental results in downstream applications.

In conclusion, 4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentaneamidocyclohexane-1-carboxylic acid represents a versatile platform for exploring new frontiers in organic chemistry, materials science, and pharmacology. Its unique structure and functional groups make it a valuable tool for researchers seeking to develop innovative solutions across diverse fields.